BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Adjusting for the effect of food on Fluralaner
absorption in studies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fluralaner

Cat. No.: B1663891

Technical Support Center: Fluralaner
Pharmacokinetic Studies

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals studying the
pharmacokinetic properties of Fluralaner, with a specific focus on the impact of food on its
absorption.

Frequently Asked Questions (FAQs)

Q1: What is the expected effect of food on the oral absorption of Fluralaner in dogs?

Al: The presence of food significantly enhances the oral absorption and bioavailability of
Fluralaner in dogs.[1][2][3][4][5] When administered with a full meal, the total drug exposure
(AUC) and the maximum plasma concentration (Cmax) are substantially increased compared
to administration in a fasted state.[1][2][3][4][5][6] It is recommended to administer Fluralaner
chewable tablets at or around the time of feeding.[1][7]

Q2: By how much does food increase Fluralaner bioavailability?

A2: Studies have shown that oral administration of Fluralaner with a full ration of food results in
a 2.5-fold increase in the total drug exposure over 91 days (AUC) and a 2.1-fold increase in the
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maximum plasma concentration (Cmax) compared to fasted dogs.[1][2][3][4][5][6] This
difference in bioavailability is statistically significant.[1][2][3][4][5][6]

Q3: Does feeding affect the time it takes for Fluralaner to reach maximum plasma
concentration (Tmax)?

A3: No, the time to reach maximum plasma concentration (Tmax) is not significantly different

between fed and fasted dogs.[1][2][3][4][5][6] In both groups, the mean Tmax is approximately
one day.[1] This indicates that while food increases the extent of absorption, it does not delay
the onset of absorption.[1]

Q4: Is there a risk of toxicity associated with the increased bioavailability when Fluralaner is
administered with food?

A4: Studies have not observed any adverse events in dogs that were administered Fluralaner
with food, despite the significant increase in bioavailability.[1][2][3][4][5][6] This suggests that
the increased plasma concentrations are not associated with an increased risk of toxicity.[1]

Q5: What is the recommended administration protocol for Fluralaner in clinical or field settings
to ensure optimal absorption?

A5: To ensure optimal absorption and efficacy, Fluralaner chewable tablets should be
administered with food.[8][9][10][11] The product label for Bravecto® specifically states that it
should be administered with food.[8][9][10]

Troubleshooting Guide for Experimental
Discrepancies

Issue: Lower than expected plasma concentrations of Fluralaner observed in a study group.

o Possible Cause: Inconsistent feeding schedule or administration of Fluralaner in a fasted or
semi-fasted state.

e Troubleshooting Steps:

o Verify Feeding Protocol: Review the study protocol and records to confirm that all subjects
in the treatment group were fed a full meal at or around the time of Fluralaner
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administration.

o Standardize Meal Composition: Ensure the type and amount of food provided are
consistent across all subjects, as diet composition (e.g., fat content) can influence drug

absorption.[1]

o Observe Administration: Directly observe the administration process to confirm that the
animal consumes the entire dose and the accompanying meal.

Issue: High inter-individual variability in Fluralaner plasma concentrations.

o Possible Cause: Inconsistent administration with respect to feeding times across different

subjects.
o Troubleshooting Steps:

o Strict Feeding Schedule: Implement and enforce a strict feeding and dosing schedule.
Administer Fluralaner at the same time relative to the meal for all subjects.

o Record Keeping: Maintain detailed records of the time of feeding and the time of drug
administration for each animal to identify any potential correlations with plasma

concentration variability.

Data Presentation

Table 1: Pharmacokinetic Parameters of Fluralaner in Fed vs. Fasted Dogs
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Fold Change Statistical

Parameter Fed Group Fasted Group o
(Fed/Fasted) Significance
Mean value o
o Lower mean Statistically
Cmax (ng/mL) significantly 2.1 o
_ value Significant
higher
Mean value o
AUCo-01d o Lower mean Statistically
significantly 2.5 o
(ng-d/mL) ) value Significant
higher
No significant Not Statistically
Tmax (days) ~1 day ~1 day ] o
difference Significant

Data compiled from studies administering a single oral dose of 25 mg/kg Fluralaner to beagle
dogs.[1][2][3][4][5][6]

Experimental Protocols
Protocol: Investigating the Effect of Food on Fluralaner Pharmacokinetics in Dogs

This protocol is based on the methodology described in the pivotal study by Walther et al.
(2014).

e Animal Subjects:

o Species: Beagle dogs.

o Health Status: Healthy, confirmed by veterinary examination.

o Group Size: A minimum of 12 animals to be divided into two groups (fed and fasted).
e Housing and Acclimation:

o House dogs individually in pens under standard laboratory conditions.

o Allow for an acclimation period before the start of the study.

e Study Design:

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1663891?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3975707/
https://www.researchgate.net/publication/260561929_The_effect_of_food_on_the_pharmacokinetics_of_oral_fluralaner_in_dogs
https://pubmed.ncbi.nlm.nih.gov/24598049/
https://www.semanticscholar.org/paper/The-effect-of-food-on-the-pharmacokinetics-of-oral-Walther-Allan/a2ecb386b3cd43efd4e090473d6e36deed24c9c2
https://www.merck-animal-health-usa.com/hub/bravecto/published-studies/
https://doaj.org/article/43af65601ff249eb82c24ad4ce9717eb
https://www.benchchem.com/product/b1663891?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o Randomized, parallel-group design.

o Group 1 (Fed): Receive a single oral dose of Fluralaner with their full daily ration of food.

o Group 2 (Fasted): Fasted overnight prior to administration of a single oral dose of
Fluralaner.

e Dosing:
o Drug: Fluralaner chewable tablets.
o Dose: 25 mg/kg body weight.
o Administration:

» Fed Group: Administer the tablet at the time of feeding. Ensure the dog consumes the
entire meal.

» Fasted Group: Administer the tablet on an empty stomach.

e Blood Sampling:

o Collect blood samples into appropriate anticoagulant tubes at the following time points:

» Pre-dose (0 hours)

» 2,4, and 8 hours post-dose

w 1,2,3,4,7,14, 21, 28, 42, 56, 70, 84, and 91 days post-dose.[1]

o Process blood samples to separate plasma and store frozen until analysis.

o Pharmacokinetic Analysis:

o Analyze plasma samples for Fluralaner concentration using a validated analytical method
(e.g., LC-MS/MS).

o Calculate pharmacokinetic parameters (Cmax, Tmax, AUC) using non-compartmental
methods.
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o Perform statistical analysis to compare the parameters between the fed and fasted
groups.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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